Cas no 15666-97-4 (Octyl 2-Cyanoacetate)

• Product Name: Octyl 2-Cyanoacetate
• CAS No: 15666-97-4
• MF: C₁₁H₁₉NO₂
• MW: 197.27406334877
• MDL: MFCD00075425
• CID: 50169
• PubChem ID: 24861484
• Update Time: 2025-09-26

Octyl 2-Cyanoacetate Chemical and Physical Properties

Names and Identifiers

• octyl cyanoacetate
• n-Octyl cyanoacetate
• Octyl 2-cyanoacetate
• 2-cyanoacetic acid octyl ester
• octyl 2-cyanoethanoate
• Aceticacid, cyano-, octyl ester (7CI,8CI,9CI)
• Octylcyanoacetate
• MBCTWXWDQMXVDF-UHFFFAOYSA-N
• Acetic acid, cyano-, octyl ester
• AK161756
• octyl2-cyanoacetate
• Octyl cyanoacetate, 99%
• Cyanoacetic acid, octyl ester
• BCP12781
• Acetic acid, 2-cyano-,octyl ester
• Acetic acid, 2-cyano-, octyl ester
• RL02018
• AX814532
• SCHEMBL634649
• J-009330
• AKOS015843130
• 15666-97-4
• FT-0659706
• MFCD00075425
• SY037984
• DTXSID30402694
• AS-19997
• A809762
• CS-0152152
• Octyl 2-Cyanoacetate

• MDL： MFCD00075425
• Inchi： 1S/C11H19NO2/c1-2-3-4-5-6-7-10-14-11(13)8-9-12/h2-8,10H2,1H3
• InChI Key： MBCTWXWDQMXVDF-UHFFFAOYSA-N
• SMILES： O(C(CC#N)=O)CCCCCCCC

Computed Properties

• Exact Mass: 197.14200
• Monoisotopic Mass: 197.142
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Experimental Properties

• Color/Form: Not determined
• Density: 0.934 g/mL at 25 °C(lit.)
• Boiling Point: 95 °C/0.11 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.449(lit.)
• PSA: 50.09000
• LogP: 2.80378
• Solubility: Not determined

Octyl 2-Cyanoacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H312-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 2810
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.(b)
• Risk Phrases：R20/21/22; R36/37/38
• Packing Group：III
• Safety Term：6.(b)
• HazardClass：6.(b)
• PackingGroup：III
• Storage Condition：Sealed in dry,2-8°C